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Compound of Interest

Compound Name: 4'-Bromobiphenyl-3-carbaldehyde

Cat. No.: B8574999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4'-Bromobiphenyl-3-
carbaldehyde, a biphenyl derivative of significant interest in synthetic and medicinal chemistry.

We will delve into its core properties, provide a robust and detailed protocol for its synthesis via

the Suzuki-Miyaura cross-coupling reaction, explore the underlying reaction mechanism, and

discuss its potential applications in drug discovery and materials science. This document is

intended to serve as a practical and authoritative resource for professionals engaged in

advanced chemical research and development.

Compound Identification and Core Properties
The subject of this guide is the specific biphenyl isomer, 4'-Bromobiphenyl-3-carbaldehyde.

Chemical Structure:

Caption: Chemical structure of 4'-Bromobiphenyl-3-carbaldehyde.

CAS Number: 1237107-66-2[1][2]
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Core Physicochemical Properties:

A survey of chemical supplier data provides the fundamental properties of this compound. It is

important to note that while extensive experimental data for this specific isomer is not broadly

published, the properties of its close isomer, 4'-Bromo-[1,1'-biphenyl]-4-carbaldehyde (CAS

50670-58-1), are well-documented and can serve as a useful reference point.

Property
4'-Bromobiphenyl-3-
carbaldehyde

4'-Bromo-[1,1'-biphenyl]-4-
carbaldehyde (Isomer for
reference)

CAS Number 1237107-66-2 50670-58-1[3]

Molecular Formula C₁₃H₉BrO[1] C₁₃H₉BrO[3]

Molecular Weight 261.12 g/mol [1] 261.12 g/mol [3]

Physical Form Solid (predicted) Solid

Melting Point Not reported 135-140 °C

Boiling Point Not reported 374.1 °C at 760 mmHg

Purity (Typical) ≥95%[1] ≥95%

Synthesis via Suzuki-Miyaura Cross-Coupling
The formation of the carbon-carbon bond between the two phenyl rings in 4'-Bromobiphenyl-
3-carbaldehyde is efficiently achieved through the palladium-catalyzed Suzuki-Miyaura cross-

coupling reaction. This reaction is a cornerstone of modern organic synthesis due to its high

functional group tolerance, mild reaction conditions, and the commercial availability of its

precursors.[4]

The most logical synthetic strategy involves the coupling of an arylboronic acid with an aryl

halide. For the synthesis of 4'-Bromobiphenyl-3-carbaldehyde, two primary pathways are

viable:

Pathway A: Coupling of (4-bromophenyl)boronic acid with 3-bromobenzaldehyde.
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Pathway B: Coupling of (3-formylphenyl)boronic acid with a 1,4-dihalogenated benzene

(e.g., 1-bromo-4-iodobenzene).

The following protocol is adapted from a well-established and reliable procedure for a

structurally similar compound published in Organic Syntheses, a highly trusted source for

experimental methodology.[5] This adapted procedure details the synthesis following Pathway

A.

Experimental Protocol: Synthesis of 4'-Bromobiphenyl-
3-carbaldehyde
Reaction Scheme:

Caption: Suzuki-Miyaura coupling for the synthesis of 4'-Bromobiphenyl-3-carbaldehyde.

Materials:

3-Bromobenzaldehyde

(4-bromophenyl)boronic acid (1.05 equivalents)

Palladium(II) acetate (Pd(OAc)₂, 0.003 equivalents)

Triphenylphosphine (PPh₃, 0.009 equivalents)

2 M Sodium carbonate (Na₂CO₃) solution (1.20 equivalents)

1-Propanol

Deionized water

Ethyl acetate

Hexanes

Methanol

Anhydrous sodium sulfate (Na₂SO₄)
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Activated carbon (e.g., Darco G-60)

Procedure:

Reaction Setup: In a three-necked round-bottomed flask equipped with a condenser,

magnetic stirrer, and a nitrogen inlet, charge 3-bromobenzaldehyde, (4-bromophenyl)boronic

acid (1.05 equiv.), and 1-propanol. Purge the flask with nitrogen.

Reagent Addition: Stir the mixture at room temperature for 30 minutes to allow for

dissolution. To this solution, add palladium(II) acetate (0.003 equiv.), triphenylphosphine

(0.009 equiv.), 2 M aqueous sodium carbonate solution (1.20 equiv.), and deionized water.[5]

Reaction Execution: Heat the reaction mixture to reflux under a nitrogen atmosphere. The

reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-2

hours.[5][6]

Work-up: Once the reaction is complete, cool the mixture and add deionized water. Transfer

the mixture to a separatory funnel and extract with ethyl acetate (3x).

Purification (Aqueous Wash): Combine the organic layers and wash sequentially with 5%

sodium bicarbonate solution and saturated brine.[5]

Purification (Decolorization and Drying): Transfer the organic solution to an Erlenmeyer flask,

add activated carbon, and stir for 30 minutes. Add anhydrous sodium sulfate and continue

stirring for another 30 minutes.[5]

Isolation of Crude Product: Filter the mixture through a pad of celite, washing the filter cake

with ethyl acetate. Concentrate the filtrate under reduced pressure to yield the crude 4'-
Bromobiphenyl-3-carbaldehyde as a solid.

Final Purification (Recrystallization): The crude product can be further purified by

recrystallization from a hexane/methanol solvent system to yield the final product.[5]

Mechanistic Insights: The Suzuki-Miyaura Catalytic
Cycle
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The synthesis of 4'-Bromobiphenyl-3-carbaldehyde proceeds via a well-understood catalytic

cycle. The key to this process is the palladium catalyst, which cycles between Pd(0) and Pd(II)

oxidation states.

Pd(0)L₂
(Active Catalyst)

Oxidative Addition
(Rate-Determining)

Ar-X

Ar-Pd(II)L₂-X Ar = 3-formylphenyl
 X = Br Transmetalation Ar-Pd(II)L₂-Ar'

Ar'B(OH)₃⁻
(Activated Boronic Acid)

Ar' = 4-bromophenyl
Base (e.g., CO₃²⁻)Ar'B(OH)₂ + OH⁻

Reductive Elimination

Regeneration

Ar-Ar'
(Product)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle consists of three primary steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-

bromobenzaldehyde. This is typically the rate-determining step and results in a Pd(II)

complex.[7]

Transmetalation: The organoboronic acid is activated by the base (e.g., sodium carbonate)

to form a more nucleophilic boronate species. This species then transfers its organic group

(the 4-bromophenyl moiety) to the Pd(II) center, displacing the bromide and forming a diaryl-

palladium(II) complex.

Reductive Elimination: The two aryl groups on the palladium complex are coupled and

eliminated from the metal center, forming the final biphenyl product. This step regenerates

the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[7]
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Applications in Drug Discovery and Materials
Science
The biphenyl scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in

the core of many therapeutic agents. The presence of reactive handles—the aldehyde and the

bromine atom—on 4'-Bromobiphenyl-3-carbaldehyde makes it a versatile intermediate for

the synthesis of more complex molecules.

Medicinal Chemistry: The bromine atom provides a site for further cross-coupling reactions,

allowing for the construction of terphenyl or more complex poly-aryl systems. The aldehyde

group can be readily converted into a variety of other functional groups, such as alcohols,

carboxylic acids, or amines, or used in condensation reactions to build heterocyclic rings.

Brominated compounds have been shown to possess a range of biological activities,

including antibacterial and antifungal properties.[8] Furthermore, the introduction of bromine

can enhance the binding affinity of a molecule to its biological target through halogen

bonding and can be used to develop radiolabeled tracers for PET imaging in diagnostics.[9]

Materials Science: Biphenyl derivatives are fundamental components in the development of

liquid crystals for display technologies and organic light-emitting diodes (OLEDs). The rigid,

aromatic structure of the biphenyl unit is crucial for creating materials with desirable

electronic and photophysical properties. Polybrominated diphenyl ethers (PBDEs) have been

widely used as flame retardants, although their environmental persistence is a concern.[10]

[11] The specific substitution pattern of 4'-Bromobiphenyl-3-carbaldehyde allows for the

directed synthesis of highly tailored organic materials.

Conclusion
4'-Bromobiphenyl-3-carbaldehyde (CAS 1237107-66-2) is a valuable synthetic intermediate

with significant potential in both pharmaceutical and materials science research. Its efficient

synthesis via the robust and versatile Suzuki-Miyaura cross-coupling reaction makes it an

accessible building block for creating complex molecular architectures. The dual functionality of

the aldehyde and bromo groups provides orthogonal handles for further chemical modification,

enabling the development of novel therapeutic agents and advanced organic materials. This

guide has provided the foundational knowledge, from identification and properties to a detailed
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synthetic protocol and mechanistic understanding, to empower researchers to effectively utilize

this compound in their work.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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